Journal Name:Flow, Turbulence and Combustion
Journal ISSN:
IF:0
Journal Website:
Year of Origin:0
Publisher:
Number of Articles Per Year:0
Publishing Cycle:
OA or Not:Not
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-06-06 , DOI:
10.1177/00037028231176824
Ice cream is a complex product containing four different phases that affect its microstructure. Viscosity is a critical ice cream quality parameter that is typically measured using off-line methodologies, such as rheometry. In-line viscosity measurements allow continuous and instant analysis compared to off-line methodologies, yet they still constitute a challenge. This work focused on the preliminary study of the potential application of near-infrared (NIR) and Raman spectroscopy as analytical tools to assess the viscosity of ice cream mixes. Historically, partial least squares regression (PLSR) is a standard algorithm used for analysis of spectral data and in the development of predictive models. This methodology was implemented over a range of viscosity values, obtained by varying the ice cream fat content and homogenization conditions. Individual PLSR models showed some predictive ability and better performance compared to the integrated model obtained by data fusion. Lower prediction errors and higher coefficients of determination were obtained for NIR, making this technique more suitable based on model performance. However, other considerations should be accounted during the selection of the best method, such as implementation limitations. This study offers a preliminary comparison of the spectroscopic methods for quantitative analysis of viscosity of aged ice cream mixes and a starting point for an in-situ application study.
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-05-25 , DOI:
10.1177/00037028231175922
In confocal Raman microscopy, depth profiling is a key application that enables analysis of the structural and chemical composition and size of three-dimensional (3D) transparent objects. However, the precise interpretation of a probed sample's Raman depth profile measurement can be significantly affected by both its size and surrounding objects. This study provides a more comprehensive understanding of the observed optical effects at the interface between polymer spheres and different substrates. Ray- and wave-optical simulations support our results. We derive a correction factor that, depending on the instrumental configuration, allows us to determine the nominal dimensions of the scanned objects more accurately from Raman depth profiles. Our studies support the need for careful consideration when employing depth profiling in confocal Raman microscopy for nondestructive, quantitative tomography of 3D objects.
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-05-16 , DOI:
10.1177/00037028231168405
Raman spectroscopy has found its way into a wide range of applications and is successfully applied for qualitative and quantitative studies. Despite significant technical progress over the last few decades, there are still some challenges that limit its more widespread usage. This paper presents a holistic approach to addressing simultaneously the problems of fluorescence interference, sample heterogeneity, and laser-induced sample heating. Long wavelength shifted excitation Raman difference spectroscopy (SERDS) at 830 nm excitation combined with wide-area illumination and sample rotation is presented as a suitable approach for the investigation of selected wood species. Wood as a natural specimen represents a well-suited model system for our study as it is fluorescent, heterogeneous, and susceptible to laser-induced modifications. Two different subacquisition times (50 and 100 ms) and two sample rotation speeds (12 and 60 r/min) were exemplarily assessed. Results demonstrate that SERDS can effectively separate the Raman spectroscopic fingerprints of the wood species balsa, beech, birch, hickory, and pine from intense fluorescence interference. Sample rotation in conjunction with 1 mm-diameter wide-area illumination was suitable to obtain representative SERDS spectra of the wood species within 4.6 s. Using partial least squares discriminant analysis, a classification accuracy of 99.4% for the five investigated wood species was realized. This study highlights the large potential of SERDS combined with wide-area illumination and sample rotation for the effective analysis of fluorescent, heterogeneous, and thermally sensitive specimens in a wide range of application areas.
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-06-26 , DOI:
10.1177/00037028231182721
Obesity is strongly linked with increased risk and poorer prognosis of endometrial cancer (EC). Cancer-associated fibroblasts (CAFs) are activated fibroblasts that form a large component of the tumor microenvironment and undergo metabolic reprogramming to provide critical metabolites for tumor growth. However, it is still unknown how obesity, characterized by a surplus of free fatty acids drives the modifications of CAFs lipid metabolism which may provide the mechanistic link between obesity and EC progression. The present study aims to evaluate the utility of Raman spectroscopy, an emerging nondestructive analytical tool to detect signature changes in lipid metabolites of CAFs from EC patients with varying body mass index. We established primary cultures of fibroblasts from human EC tissues, and CAFs of overweight/obese and nonobese women using antibody-conjugated magnetic beads isolation. These homogeneous fibroblast cultures expressed fibroblast markers, including α-smooth muscle actin and vimentin. Analysis was made in the Raman spectra region best associated with cancer progression biochemical changes in lipids (600-1800 cm-1 and 2800-3200 cm-1). Direct band analysis and ratiometric analysis were conducted to extract information from the Raman spectrum. Present results demonstrated minor shifts in the CH2 symmetric stretch of lipids at 2879 cm-1 and CH3 asymmetric stretching from protein at 2932 cm-1 in the overweight/obese CAFS compared to nonobese CAFs, indicating increased lipid content and a higher degree of lipid saturation. Principal component analysis showed that CAFs from overweight/obese and nonobese EC patients can be clearly distinguished indicating the capability of Raman spectroscopy to detect changes in biochemical components. Our results suggest Raman spectroscopy supported by chemometric analysis is a reliable technique for characterizing metabolic changes in clinical samples, providing an insight into obesity-driven alteration in CAFs, a critical stromal component during EC tumorigenesis.
Open-Path Atmospheric Transmission of Diode-Pumped Alkali Lasers in Maritime and Desert Environments
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2022-11-28 , DOI:
10.1177/00037028221144642
A tunable diode laser absorption spectroscopy (TDLAS) device has been developed to study long path atmospheric transmission for laser weapons applications. By employing a single aperture and retro ...
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-05-25 , DOI:
10.1177/00037028231174248
Handheld Fourier transform infrared (FT-IR) spectrometers are very promising candidates for several applications where accurate real-time material detection and quantification are needed. Due to their compact size, their mode of operation which does not allow for long warm-up time, and changing environmental conditions, these spectrometers suffer from short-term noise and long-term instabilities which affect their performance. In this work, the effect of long-term multiplicative instabilities on the signal-to-noise ratio (S/N), measured using the 100% line-method, is studied. An expression for the variance, in this case, is deduced. The Allan variance technique is used to identify and quantify the presence of the different types of noises. The methodology is applied to a commercial NeoSpectra scanner module from Si-Ware Systems, Inc.
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-03-10 , DOI:
10.1177/00037028231165342
We report on the use of leaf diffuse reflectance spectroscopy for plant disease detection. A smartphone-operated, compact diffused reflectance spectrophotometer is used for field collection of leaf...
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-01-26 , DOI:
10.1177/00037028231156194
Breast cancer is a heterogeneous disease, and its spread involves a succession of clinical and pathological stages. Screening is predominantly based on mammography, which has critical limitations r...
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-01-18 , DOI:
10.1177/00037028231154935
Gold nanostars (AuNSs) are synthesized by seed mediated growth method. The synthesized AuNSs solution is stable and shows a localized surface plasmon resonance (LSPR) band in the visible range, whi...
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-01-12 , DOI:
10.1177/00037028231153405
In this study, the laser-induced kohl plasma is produced in the vicinity of the transverse magnetic field (B) of 0.8 Tesla. The Q-switched Nd: YAG laser (, λ = 1064 nm, E = 100 mJ, τl = 8 ns) is fo...
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
0 | Not |